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Compound of Interest

Compound Name:
9H-Fluoren-2-amine,

hydrochloride

CAS No.: 5178-55-2

Cat. No.: B1656243

Get Quote

Technical Guide: Physicochemical Profile & Applications of 9-Aminofluorene Hydrochloride

(CAS 5978-75-6)

Executive Summary
CAS 5978-75-6, chemically identified as 9-Aminofluorene Hydrochloride (also known as 9-

Fluorenylammonium chloride), is a critical carbocyclic building block in organic synthesis and

medicinal chemistry.[1] Unlike its aromatic amine isomer (2-aminofluorene), the amino group in

9-aminofluorene is attached to an sp³ hybridized carbon at the bridgehead of the fluorene

system.[1] This structural distinction confers aliphatic amine reactivity (higher basicity, pKa

~9.0) rather than aniline-like properties.[1]

This guide provides a rigorous physicochemical profile, experimental handling protocols, and

application workflows for researchers utilizing this compound in drug development, specifically

in the synthesis of intercalating agents, steric protecting groups, and optoelectronic materials.
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The following data aggregates experimental values and validated computational descriptors to

establish a baseline for quality control and experimental design.

Property Value / Description Context for Researchers

Chemical Name 9-Aminofluorene Hydrochloride
9H-Fluoren-9-amine, HCl (1:[1]

[2][3]1)

Molecular Formula C₁₃H₁₂ClN Parent: C₁₃H₁₁N (Free Base)

Molecular Weight 217.69 g/mol Free Base MW: 181.23 g/mol

Appearance
White to pale yellow crystalline

powder

Yellowing indicates oxidation of

the free base.[1]

Melting Point 265–270 °C (Decomposes)

High lattice energy; distinct

from free base (mp ~62–64

°C).[1]

Solubility (Water) Low to Moderate (< 10 mg/mL)

Limited by the hydrophobic

fluorene moiety despite ionic

head.[1]

Solubility (Organic)
Soluble in DMSO, DMF,

Methanol

Preferred solvents for stock

solution preparation.

pKa (Conjugate Acid) ~8.8 – 9.2 (Predicted)

Behaves like benzhydrylamine;

significantly more basic than

aniline.[1]

LogP (Free Base) 2.7 – 3.1

High lipophilicity drives

membrane permeability and

DNA intercalation.[1]

H-Bond Donors/Acceptors 3 (Donors), 0 (Acceptors)

Relevant for crystal

engineering and receptor

binding.[1]
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The fluorene backbone is a rigid, planar, tricyclic hydrocarbon. This planarity allows the

molecule to function as an effective DNA intercalator, slipping between base pairs. In drug

design, this moiety is often employed to increase the lipophilicity and metabolic stability of a

lead compound.

The C9-Amine Functionality
The amino group at the C9 position is benzylic-like but constrained.[1]

Basicity: Unlike 2-aminofluorene (where the lone pair delocalizes into the ring), the C9 amine

is aliphatic.[1] It forms a stable hydrochloride salt.[1]

Reactivity: It undergoes standard nucleophilic substitutions and amide couplings.[1]

However, the steric bulk of the flanking phenyl rings can retard reaction rates compared to

primary alkyl amines, requiring stronger coupling reagents (e.g., HATU vs. EDC) or elevated

temperatures.

C-H Acidity: The C9 proton (alpha to the amine) is relatively acidic (pKa ~20-23 for the

neutral hydrocarbon) due to the formation of a 14-electron aromatic anion (fluorenyl anion).

[1] Strong bases can deprotonate this position, leading to side reactions or racemization if

chiral derivatives are used.

Solubility & Stability Profile
Stability:

Hygroscopicity: The hydrochloride salt is moderately hygroscopic.[1] Store in a desiccator.

Oxidation: The free amine oxidizes slowly in air to form fluorenone derivatives (yellow

discoloration).[1] The HCl salt is significantly more stable against oxidation.[1]

Thermal: Stable up to its melting point; however, prolonged heating in solution can induce

elimination or oxidation.

Solubility Decision Tree: Researchers often struggle with the solubility of large hydrophobic

salts.[1] Use the following logic for solvent selection:
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Select Solvent for
9-Aminofluorene HCl

Intended Application?

Biological Assay
(Cell Culture)

Chemical Synthesis
(Amide Coupling) Analytical (HPLC)

DMSO (Stock 10-50 mM)
Dilute into media <0.5%

Standard

Avoid pure water
(Precipitation risk)

DMF or NMP
High solubility, inert

Preferred

Methanol/Water (50:50)
+ 0.1% Formic Acid

Mobile Phase

Click to download full resolution via product page

Figure 1: Solvent selection logic based on experimental intent.

Experimental Methodologies
Protocol 1: Free Base Liberation (Desalting)
For reactions requiring the nucleophilic free amine (e.g., reductive amination), the HCl must be

neutralized.

Suspension: Suspend 1.0 g (4.6 mmol) of 9-Aminofluorene HCl in 20 mL of Dichloromethane

(DCM). The salt will not fully dissolve.[1]

Neutralization: Add 10 mL of saturated aqueous NaHCO₃ or 1M NaOH.

Extraction: Shake vigorously in a separatory funnel until the solid dissolves and transfers to

the organic layer.

Separation: Collect the DCM layer.[1] Extract the aqueous layer once more with 10 mL DCM.

[1]
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Drying: Dry combined organics over anhydrous Na₂SO₄.

Concentration: Evaporate solvent in vacuo. Note: Do not heat above 40°C to minimize

oxidation.[1] The resulting free base should be used immediately.[1]

Protocol 2: Quality Control via HPLC
Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse Plus, 4.6 x 100 mm, 3.5 µm).

Mobile Phase A: Water + 0.1% TFA.[1]

Mobile Phase B: Acetonitrile + 0.1% TFA.[1]

Gradient: 5% B to 95% B over 10 minutes.

Detection: UV at 254 nm (Fluorene strong absorption) and 280 nm.[1]

Expected Retention: The amine will elute earlier than fluorenone (common impurity) due to

the polar ammonium group formed in the acidic mobile phase.[1]

Synthesis & Applications Workflow
9-Aminofluorene is primarily used to introduce the fluorenyl motif.[1] Below is a standard

workflow for synthesizing a fluorenyl-tagged amide, common in probe development.

Critical Parameters

9-Aminofluorene HCl
(CAS 5978-75-6)

Base Liberation
(DIPEA, DMF)

Carboxylic Acid
(R-COOH)

Activation
(HATU or T3P)

Coupling Reaction
RT, 2-12h

Free Amine

Active Ester
Fluorenyl-Amide

Product

Avoid steric hindrance:
Use strong coupling agents

Click to download full resolution via product page
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Figure 2: Amide coupling workflow utilizing 9-Aminofluorene HCl.

Key Applications:

Fmoc-Chemistry Precursors: While Fmoc-Cl is the standard reagent, 9-aminofluorene is the

core scaffold.[1] Derivatives are used to create novel protecting groups that are labile under

specific non-basic conditions.[1]

DNA Intercalators: The planar fluorene system intercalates into DNA.[1] Derivatives of 9-

aminofluorene are investigated as antitumor agents.[1]

Optoelectronics: Used as a hole-transport material building block in OLEDs due to the high

hole mobility of the fluorene unit.[1]

Safety & Handling (MSDS Summary)
GHS Classification: Warning.[1][2]

Hazard Statements:

H302: Harmful if swallowed.[1][2]

H315: Causes skin irritation.[1][2][4]

H319: Causes serious eye irritation.[1][2][4]

Handling: Wear nitrile gloves and safety glasses.[1] Use in a fume hood to avoid inhalation of

dust.[1]

Disposal: Dispose of as hazardous organic waste containing halogens (due to HCl) and

nitrogen.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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